Cas no 1804455-23-9 (3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide
• CAS No: 1804455-23-9
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4867106
• Update Time: 2025-11-06

3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-2-1-3(15(10,13)14)6(12)11-4(2)5(8)9/h1,5H,(H,11,12)(H2,10,13,14)
• InChI Key： OGVSFDVMZLACEW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NC=1C(F)F)=O)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 0.5
• Topological Polar Surface Area: 97.6

Additional information on 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide

Introduction to 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide (CAS No. 1804455-23-9)

3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. With the CAS number 1804455-23-9, this compound represents a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety, makes it a structurally diverse molecule with the potential to interact with biological targets in multiple ways.

The compound's structure is built upon a pyridine core, which is a common scaffold in many bioactive molecules. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. The chloro group at the 3-position and the difluoromethyl group at the 2-position are particularly noteworthy, as they can influence the electronic properties of the molecule and its interactions with biological targets. The hydroxyl group at the 6-position and the sulfonamide group at the 5-position further enhance the compound's potential for biological activity by introducing polar and hydrogen-bonding capabilities.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of additional functional groups into the sulfonamide core can lead to enhanced potency and selectivity. For instance, the difluoromethyl group is often used in drug design to improve metabolic stability and binding affinity. Similarly, the hydroxyl group can serve as a hydrogen bond acceptor, facilitating interactions with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide exemplifies this trend by combining several pharmacophoric elements into a single molecule. This compound has been investigated for its potential applications in various therapeutic areas, including oncology and inflammatory diseases. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, may be employed to construct the desired molecular framework efficiently.

One of the key challenges in working with such complex molecules is their solubility and stability under various conditions. The presence of multiple polar functional groups can affect solubility in both aqueous and organic solvents. Therefore, researchers often explore techniques to enhance solubility while maintaining chemical stability. This may involve modifications such as salt formation or derivatization to improve pharmacokinetic properties.

The pharmacological evaluation of 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors, while in vivo studies aim to evaluate its efficacy and safety profile in animal models. These studies provide valuable insights into the compound's potential therapeutic applications and help guide further development efforts.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide. Molecular modeling techniques can predict how the compound interacts with biological targets at an atomic level, providing guidance for structure optimization. Additionally, virtual screening methods allow researchers to rapidly assess large libraries of compounds for potential activity against specific targets.

The future prospects for 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide are promising, with ongoing research aimed at expanding its therapeutic applications. Further investigations may explore its potential as an intermediate in the synthesis of more complex drug candidates or as a lead compound for structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate these efforts by combining expertise in synthetic chemistry, pharmacology, and computational modeling.

In conclusion,3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-sulfonamide (CAS No. 1804455-23-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an important role in developing novel therapeutic agents for various diseases.